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Compound of Interest

Compound Name: 4-(diphenylmethyl)-2-Thiazolamine

Cat. No.: B4426852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 4-
(diphenylmethyl)-2-Thiazolamine (CAS: 425399-53-7). The information herein is compiled

from available safety data sheets and chemical databases to ensure the well-being of

laboratory personnel and the integrity of the compound.

Compound Information
Synonyms: 2-(Diphenylmethyl)-1,3-thiazol-4-amine, 2-Benzhydrylthiazol-4-amine CAS Number:

425399-53-7[1] Molecular Formula: C₁₆H₁₄N₂S[1]

Chemical Structure: (A visual representation of the chemical structure would be placed here in

a full document)

Physical and Chemical Properties
Limited quantitative data is available for the physical and chemical properties of 4-
(diphenylmethyl)-2-Thiazolamine. The following table summarizes the available information.
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Property Value Source

Molecular Weight 266.4 g/mol [1]

Appearance No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

Flash Point No data available

Autoignition Temperature No data available

Safety and Handling
Hazard Summary: While specific toxicological data for 4-(diphenylmethyl)-2-Thiazolamine is

not readily available, it should be handled with caution as a potentially hazardous substance.

Safety data sheets for similar thiazole-containing compounds indicate potential for skin and eye

irritation.

Personal Protective Equipment (PPE): Adherence to standard laboratory safety protocols is

essential. The following PPE should be worn at all times when handling this compound.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection Laboratory coat.

Respiratory Protection
Use in a well-ventilated area or with a fume

hood.

Storage Procedures
Proper storage is crucial to maintain the stability and integrity of 4-(diphenylmethyl)-2-
Thiazolamine.
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Condition Recommendation

Temperature Store in a cool, dry place.

Container Keep container tightly closed.

Ventilation Store in a well-ventilated area.

Incompatible Materials Keep away from strong oxidizing agents.

Experimental Protocols
General Protocol for Handling a Solid Chemical of Unknown Toxicity:

Preparation:

Ensure the work area (e.g., fume hood) is clean and uncluttered.

Assemble all necessary equipment and reagents.

Verify that safety equipment, including an eyewash station and safety shower, is

accessible.

Put on all required Personal Protective Equipment (PPE).

Weighing and Transfer:

Perform all weighing and transfer operations within a fume hood to minimize inhalation

exposure.

Use a spatula or other appropriate tool to handle the solid compound. Avoid creating dust.

If transferring to a reaction vessel, do so carefully to prevent spillage.

Dissolution (if applicable):

Add solvent to the solid slowly and stir to dissolve.
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If heating is required, use a controlled heating source (e.g., heating mantle with a stirrer)

and monitor the process.

Reaction:

Conduct the reaction in a closed system if possible, or under a fume hood.

Monitor the reaction for any signs of unexpected changes.

Work-up and Purification:

Perform all extraction, filtration, and chromatography steps in a well-ventilated area or

fume hood.

Waste Disposal:

Dispose of all waste materials (solid and liquid) in appropriately labeled hazardous waste

containers according to institutional and local regulations.

Decontamination:

Clean all glassware and equipment thoroughly after use.

Wipe down the work surface with an appropriate cleaning agent.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.

Visual Workflow for Safe Handling and Storage
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Caption: Workflow for the safe handling and storage of 4-(diphenylmethyl)-2-Thiazolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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